(Z)-methyl 4-((3-(2-methoxy-2-oxoethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)carbamoyl)benzoate

• IUPAC Name: methyl 4-[[3-(2-methoxy-2-oxoethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]carbamoyl]benzoate
• InChI: InChI=1S/C19H17N3O7S2/c1-28-16(23)10-22-14-8-7-13(31(20,26)27)9-15(14)30-19(22)21-17(24)11-3-5-12(6-4-11)18(25)29-2/h3-9H,10H2,1-2H3,(H2,20,26,27)
• InChI Key: NYGJTXHZLVZURX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C19H17N3O7S2
• Molecular Weight: 463.5 g/mol

Description

The compound contains a benzo[d]thiazole moiety, which is a heterocyclic compound containing sulfur and nitrogen. Benzo[d]thiazole derivatives have been studied for their potential biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties.

Molecular Structure Analysis

The compound has a benzo[d]thiazole core, which is a five-membered ring containing sulfur and nitrogen. It also contains a carbamoyl group and a methoxy group. The exact molecular structure would depend on the specific arrangement of these groups in the molecule.

Chemical Reactions Analysis

Benzo[d]thiazole derivatives can participate in a variety of chemical reactions. They can act as nucleophiles, reacting with electrophiles, or as electrophiles, reacting with nucleophiles. The specific reactions this compound can undergo would depend on its exact structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its exact structure. Benzo[d]thiazole derivatives are generally stable compounds. They may have varying solubility in water and organic solvents, depending on the presence and nature of functional groups in the molecule.

Scientific Research Applications

Photodynamic Therapy Applications

• The synthesis and characterization of new zinc phthalocyanines substituted with new benzenesulfonamide derivative groups containing Schiff base have shown remarkable potential for Type II photosensitizers in the treatment of cancer through photodynamic therapy. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are crucial for effective photodynamic therapy applications (Pişkin, Canpolat, & Öztürk, 2020).

Material Science and Organic Synthesis

• In the realm of crystal engineering, high-pressure conditions were used to induce a phase transition in a structure with a high Z′ value, showcasing the influence of pressure on the crystalline structure of organic compounds. This methodology can be applied in the synthesis and design of new materials with tailored properties (Johnstone et al., 2010).

Catalysis and Kinetic Modeling

• The development of green catalysis processes, as demonstrated in the synthesis of dicamba ester using magnesium oxide as a catalyst, illustrates the application of (Z)-methyl 4-((3-(2-methoxy-2-oxoethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)carbamoyl)benzoate related compounds in facilitating environmentally friendly chemical reactions. This research provides insights into catalytic mechanisms and kinetic modeling, contributing to the broader field of sustainable chemistry (Deshmukh & Yadav, 2017).

Future Directions

Research on benzo[d]thiazole derivatives is ongoing, with many studies focusing on their potential biological activities. Future research on this specific compound could involve further exploration of its synthesis, properties, and potential applications.